Cas no 473477-22-4 (2,5-dichloro-4-methylbenzene-1-sulfonyl chloride)

2,5-Dichloro-4-methylbenzene-1-sulfonyl chloride is a versatile sulfonylating agent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its dichloro and methyl substituents enhance its reactivity and selectivity in electrophilic aromatic substitution reactions. The compound is valued for its stability under standard conditions and its ability to introduce the sulfonyl chloride functional group into target molecules efficiently. It serves as a key intermediate in pharmaceutical and agrochemical applications, enabling the synthesis of biologically active compounds. The product is typically handled under controlled conditions due to its moisture sensitivity and reactivity.

2,5-dichloro-4-methylbenzene-1-sulfonyl chloride structure

473477-22-4 structure

Product Name:2,5-dichloro-4-methylbenzene-1-sulfonyl chloride

CAS No:473477-22-4

MF:C₇H₅Cl₃O₂S

MW:259.537398099899

MDL:MFCD24223967

CID:2112436

PubChem ID:13491221

Update Time:2025-06-09

2,5-dichloro-4-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,5-dichloro-4-methylBenzenesulfonyl chloride
- 2,5-dichloro-4-methylbenzene-1-sulfonyl chloride
- PKTRXKJNKSWSTH-UHFFFAOYSA-N
- Benzenesulfonyl chloride, 2,5-dichloro-4-methyl-
- MDL： MFCD24223967
- Inchi： 1S/C7H5Cl3O2S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,1H3
- InChI Key： PKTRXKJNKSWSTH-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C(=CC=1S(=O)(=O)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 272
Topological Polar Surface Area: 42.5

2,5-dichloro-4-methylbenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010010350-250mg	2,5-Dichloro-4-methylbenzenesulfonyl chloride	473477-22-4	97%	250mg	$475.20	2023-09-01
Alichem	A010010350-500mg	2,5-Dichloro-4-methylbenzenesulfonyl chloride	473477-22-4	97%	500mg	$831.30	2023-09-01
Alichem	A010010350-1g	2,5-Dichloro-4-methylbenzenesulfonyl chloride	473477-22-4	97%	1g	$1564.50	2023-09-01
Enamine	EN300-281501-0.05g	2,5-dichloro-4-methylbenzene-1-sulfonyl chloride	473477-22-4	95.0%	0.05g	$197.0	2025-03-19
Enamine	EN300-281501-0.1g	2,5-dichloro-4-methylbenzene-1-sulfonyl chloride	473477-22-4	95.0%	0.1g	$293.0	2025-03-19
Enamine	EN300-281501-0.25g	2,5-dichloro-4-methylbenzene-1-sulfonyl chloride	473477-22-4	95.0%	0.25g	$418.0	2025-03-19
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Enamine	EN300-281501-1.0g	2,5-dichloro-4-methylbenzene-1-sulfonyl chloride	473477-22-4	95.0%	1.0g	$842.0	2025-03-19
Enamine	EN300-281501-2.5g	2,5-dichloro-4-methylbenzene-1-sulfonyl chloride	473477-22-4	95.0%	2.5g	$1650.0	2025-03-19
Enamine	EN300-281501-5.0g	2,5-dichloro-4-methylbenzene-1-sulfonyl chloride	473477-22-4	95.0%	5.0g	$2443.0	2025-03-19